Cas no 202195-65-1 (4-Amino-3-chloro-5-hydroxybenzoic acid)

• Product Name: 4-Amino-3-chloro-5-hydroxybenzoic acid
• CAS No: 202195-65-1
• MF: C₇H₆ClNO₃
• MW: 187.580440998077
• CID: 5141019
• PubChem ID: 18972854
• Update Time: 2025-06-14

4-Amino-3-chloro-5-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-chloro-5-hydroxy-benzoic acid
• Benzoic acid, 4-amino-3-chloro-5-hydroxy-
• 202195-65-1
• SCHEMBL7027788
• 4-amino-3-chloro-5-hydroxybenzoic acid
• 4-amino-5-chloro-3-hydroxybenzoic acid
• CQHFFNJXLFCNCC-UHFFFAOYSA-N
• F76493
• WLZ3477
• 4-Amino-3-chloro-5-hydroxybenzoic acid

• Inchi： 1S/C7H6ClNO3/c8-4-1-3(7(11)12)2-5(10)6(4)9/h1-2,10H,9H2,(H,11,12)
• InChI Key： CQHFFNJXLFCNCC-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(O)=C(N)C(Cl)=C1

Computed Properties

• Exact Mass: 187.0036207g/mol
• Monoisotopic Mass: 187.0036207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 83.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on 4-Amino-3-chloro-5-hydroxybenzoic acid

4-Amino-3-chloro-5-hydroxybenzoic acid (CAS No. 202195-65-1): A Comprehensive Overview of Its Properties and Applications

4-Amino-3-chloro-5-hydroxybenzoic acid (CAS No. 202195-65-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique molecular structure featuring an amino group, a chloro substituent, and a hydroxybenzoic acid backbone, exhibits versatile chemical properties. Researchers and industry professionals are increasingly exploring its potential due to its relevance in drug synthesis, biochemical research, and industrial applications.

The growing interest in 4-Amino-3-chloro-5-hydroxybenzoic acid is reflected in the surge of online searches for terms like "synthesis of 4-Amino-3-chloro-5-hydroxybenzoic acid", "applications of CAS 202195-65-1", and "buy 4-Amino-3-chloro-5-hydroxybenzoic acid". This compound's appeal lies in its ability to serve as a key intermediate in the production of more complex molecules, particularly in the pharmaceutical sector. Its structural features make it a valuable building block for antibacterial agents, anti-inflammatory drugs, and other bioactive compounds.

From a chemical perspective, 4-Amino-3-chloro-5-hydroxybenzoic acid (CAS No. 202195-65-1) demonstrates interesting reactivity patterns. The presence of both electron-donating (amino and hydroxy) and electron-withdrawing (chloro and carboxylic acid) groups creates a unique electronic environment that influences its behavior in various chemical reactions. This characteristic has made it a subject of study in organic synthesis methodologies and structure-activity relationship research.

In the context of current scientific trends, 4-Amino-3-chloro-5-hydroxybenzoic acid aligns with the growing demand for specialty chemicals in drug discovery. With the pharmaceutical industry's focus on targeted therapies and personalized medicine, compounds like this serve as crucial intermediates for developing novel therapeutic agents. Its potential applications in cancer research and neurodegenerative disease treatment are particularly noteworthy, though these areas require further investigation.

The analytical characterization of CAS No. 202195-65-1 typically involves advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods are essential for verifying the compound's purity and structure, especially when it's used in sensitive applications like pharmaceutical manufacturing. Quality control measures for this compound are stringent, reflecting its importance in research and industrial processes.

Environmental considerations regarding 4-Amino-3-chloro-5-hydroxybenzoic acid have also become a topic of discussion in scientific circles. Researchers are investigating its biodegradability and ecotoxicological profile, particularly in relation to its potential use in agricultural applications. These studies are part of a broader movement toward green chemistry and sustainable chemical processes that minimize environmental impact.

From a commercial standpoint, the market for 4-Amino-3-chloro-5-hydroxybenzoic acid has seen steady growth, driven by demand from pharmaceutical and research sectors. Suppliers often highlight its high purity grades and custom synthesis options to meet diverse research needs. The compound's storage requirements and handling precautions are frequently searched topics, emphasizing the need for proper technical information dissemination.

Future research directions for CAS No. 202195-65-1 may explore its potential in material science applications, particularly in the development of functional polymers or coordination complexes. The compound's multifunctional nature makes it an interesting candidate for creating novel materials with specific properties. Additionally, its role in catalysis and asymmetric synthesis represents another promising avenue for investigation.

In conclusion, 4-Amino-3-chloro-5-hydroxybenzoic acid (CAS No. 202195-65-1) stands as a compound of significant scientific and industrial interest. Its unique chemical properties, coupled with its potential applications across multiple domains, ensure its continued relevance in chemical research and development. As scientific understanding evolves and new applications emerge, this compound is likely to maintain its position as an important tool in the chemist's repertoire.